Cas no 3737-09-5 (Disopyramide)

Disopyramide structure

Product Name:Disopyramide

CAS No:3737-09-5

MF:C₂₁H₂₉N₃O

MW:339.47446513176

MDL:MFCD00057366

CID:93757

PubChem ID:253661200

Update Time:2025-04-18

Disopyramide Chemical and Physical Properties

Names and Identifiers

- disopyramide free base
- Disopyramide
- Disopyramide solution
- α-Diisopropylaminoethyl-α-phenylpyridine-2-acetamide
- 4-(Diisopropylamino)-2-phenyl-2-(2-pyridyl)butyramide
- Rythmodan
- Dicorantil
- Ritmodan
- Disopiramida
- Searle 703
- Disopyramidum
- Disopyramidum [INN-Latin]
- Disopiramida [INN-Spanish]
- SC 7031
- gamma-Diisopropylamino-alpha-phenyl-alpha-(2-pyridyl)butyramide
- alpha-Diisopropylaminoethyl-alpha-phenylpyridine-2-acetamide
- H 3292
- alpha-(2-(Diisopropylamino)ethyl)-alpha-phenyl-2-pyridineacetamide
- UVTNFZQICZKOEM-UHFFFAOYSA-N
- 4-(diisopropylamino)-2-phenyl-2-pyridin-2-ylbutanami
- BDBM50028893
- 4-(Diisopropylamino)-2-phenyl-2-(2-pyridinyl)butanamide
- D2793
- NCGC00015358-08
- H-3292
- DISOPYRAMIDE [USAN]
- SR-01000003039
- HMS3886E08
- DISOPYRAMIDE (MART.)
- KBioSS_001488
- HMS1568F14
- SDCCGSBI-0050388.P006
- IDI1_000489
- EINECS 223-110-2
- 4-Diisopropylamino-2-phenyl-2-(2-pyridyl)-butyramide
- MFCD00057366
- BSPBio_000112
- 2-Pyridineacetamide, .alpha.-[2-(diisopropylamino)ethyl]-.alpha.-phenyl-
- HMS3261A06
- DISOPYRAMIDE [WHO-DD]
- KBioGR_001127
- Disopyramide [USAN:INN:BAN:JAN]
- Disopiramida (INN-Spanish)
- CS-0011990
- NINDS_000489
- DISOPYRAMIDE [INN]
- Isorythm
- SPBio_002331
- DivK1c_000489
- DISOPYRAMIDE [MI]
- BRD-A29734509-011-06-0
- Diisopyramide
- BS-17145
- NCGC00015358-04
- GTPL7167
- 4-[di(propan-2-yl)amino]-2-phenyl-2-pyridin-2-ylbutanamide
- C01BA03
- NCGC00261087-01
- Spectrum2_001033
- SC 13957 (Salt/Mix)
- 3737-09-5 (free base)
- Rythmodan P
- AB00053462_16
- Prestwick_681
- CHEBI:4657
- Q425120
- EU-0100402
- D 7644
- AKOS015894712
- 4-(Diisopropylamino)-2-phenyl-2-(2-pyridinyl)butanamide #
- NCGC00015358-13
- NCGC00016985-01
- 1216989-88-6
- BPBio1_000124
- Prestwick1_000266
- ALPHA-[2-(DIISOPROPYLAMINO)ETHYL]-ALPHA-PHENYL-2-PYRIDINEACETAMIDE
- KBio2_001488
- CCG-204495
- DISOPYRAMIDE [MART.]
- NCGC00015358-12
- SR-01000003039-10
- .gamma.-Diisopropylamino-.alpha.-phenyl-.alpha.-(2-pyridyl)butyramide
- Tox21_500402
- LP00402
- 4-DIISOPROPYLAMINO-2-PHENYL-2-(2-PYRIDYL)BUTYRAMIDE
- T70845
- SR-01000003039-3
- KBio2_006624
- 2-PYRIDINEACETAMIDE, .ALPHA.-(2-(BIS(1-METHYLETHYL)AMINO)ETHYL)-.ALPHA.-PHENYL-
- BSPBio_001928
- NSC-791109
- NCGC00093829-03
- NSC791109
- racemic 2-phenyl-2-(2-pyridyl)-4-[N,N-bis(1-methylethyl)amino]butanamide
- 2-Pyridineacetamide, alpha-(2-(diisopropylamino)ethyl)-alpha-phenyl-
- Dl-disopyramide
- Spectrum4_000524
- KBio3_001148
- SC-7031
- DISOPYRAMIDE (EP MONOGRAPH)
- 4-(diisopropylamino)-2-phenyl-2-pyridin-2-ylbutanamide
- NCGC00015358-10
- NCGC00015358-15
- C06965
- Z1556052559
- NCGC00015358-09
- DISOPYRAMIDE [EP MONOGRAPH]
- Lopac0_000411
- Disopyramide (JP17/USAN/INN)
- FT-0667714
- D00303
- DTXSID1045536
- AB00053462
- KBio1_000489
- 4-[bis(propan-2-yl)amino]-2-phenyl-2-(pyridin-2-yl)butanamide
- GFO928U8MQ
- NCGC00015358-05
- (2RS)- 4-Bis(1-methylethyl)amino-2-phenyl-2-(pyridin-2-yl)butanamide
- (+/-)-DISOPYRAMIDE
- CAS-3737-09-5
- 4-[bis(propan-2-yl)amino]-2-phenyl-2-(pyridin-2-yl)butanimidic acid
- NCGC00015358-11
- Spectrum3_000404
- 2-Pyridineacetamide, .alpha.-[2-[bis(1-methylethyl)amino]ethyl]-.alpha.-phenyl-
- Disopyramidum (INN-Latin)
- NCGC00015358-18
- CHEMBL517
- AB00053462_17
- BRD-A29734509-001-03-8
- DB00280
- Spectrum_001008
- Lispine
- SBI-0050388.P005
- MLS002222242
- NS00003733
- (rs)-disopyramide
- .alpha.-(2-(Diisopropylamino)ethyl)-.alpha.-phenyl-2-pyridineacetamide
- NCGC00093829-02
- Disopyramide, European Pharmacopoeia (EP) Reference Standard
- NCGC00093829-01
- SY052319
- Disopyramide 1.0 mg/ml in Methanol
- alpha-[2-[Bis(1-methylethyl)amino]ethyl]-alpha-phenyl-2-pyridineacetamide
- Lopac0_000402
- HMS3369O21
- NCGC00015358-14
- Tox21_110727
- s5490
- disopiramide
- KBio2_004056
- SMR001307254
- Tox21_110727_1
- NCGC00015358-25
- HMS2234G08
- 3737-09-5
- SCHEMBL16153
- SPBio_001245
- 2-Pyridineacetamide, alpha-(2-(bis(1-methylethyl)amino)ethyl)-alpha-phenyl-
- NCGC00015358-06
- SCHEMBL23931452
- Searle-703
- AC-16018
- Rythmodan P (TN)
- HMS2095F14
- DISOPYRAMIDE [JAN]
- Prestwick2_000266
- Prestwick0_000266
- Ritmilen
- 4-(diisopropylamino)-2-phenyl-2-(2-pyridyl)butanamide
- NCGC00015358-19
- DTXCID9025536
- DISOPYRAMIDE [VANDF]
- HMS3712F14
- UNII-GFO928U8MQ
- 4-(diisopropylamino)-2-phenyl-2-(pyridin-2-yl)butanamide
- Norpace (Salt/Mix)
- Spectrum5_000943
- NCGC00015358-24
- HY-12533
- BRD-A29734509-011-02-9
- Prestwick3_000266
- BRD-A29734509-011-12-8
- DA-52588
- a-[2-(Diisopropylamino)ethyl]-a-phenyl-2-pyridineacetamide
- (R)-Disopyramide
- BRD-A29734509-011-13-6
- DTXSID00904630
- MDL： MFCD00057366
- Inchi： 1S/C21H29N3O/c1-16(2)24(17(3)4)15-13-21(20(22)25,18-10-6-5-7-11-18)19-12-8-9-14-23-19/h5-12,14,16-17H,13,15H2,1-4H3,(H2,22,25)
- InChI Key： UVTNFZQICZKOEM-UHFFFAOYSA-N
- SMILES： O=C(C(C1C=CC=CN=1)(C1C=CC=CC=1)CCN(C(C)C)C(C)C)N

Computed Properties

Exact Mass: 339.23100
Monoisotopic Mass: 339.231
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 8
Complexity: 409
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 3.2
Topological Polar Surface Area: 59.2

Experimental Properties

Density: 1.0779 (rough estimate)
Melting Point: 96°C(lit.)
Boiling Point: 475.43°C (rough estimate)
Flash Point: 259.4°C
Refractive Index: 1.6300 (estimate)
PSA: 59.22000
LogP: 4.06220
Merck: 3360
pka: 10.2; also reported as 10.45(at 25℃)
Vapor Pressure: 0.0±1.3 mmHg at 25°C

Disopyramide Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302-H361
Warning Statement： P281
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38-39/23/24/25-23/24/25-11
Safety Instruction： S36; S26
RTECS：UR8432000
Hazardous Material Identification：
Storage Condition：2-8°C
Toxicity：LD50 i.p. in mice: 517 mmol/kg (Ruenitz, Mokler)
Risk Phrases：R22

Disopyramide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D493450-50mg	Disopyramide	3737-09-5		50mg	$ 92.00	2023-09-07
TRC	D493450-100mg	Disopyramide	3737-09-5		100mg	$ 150.00	2023-09-07
TRC	D493450-250mg	Disopyramide	3737-09-5		250mg	$ 328.00	2023-09-07
TRC	D493450-500mg	Disopyramide	3737-09-5		500mg	$620.00	2023-05-18
TRC	D493450-1g	Disopyramide	3737-09-5		1g	$1137.00	2023-05-18
S e l l e c k ZHONG GUO	S5490-25mg	Disopyramide	3737-09-5	98%	25mg	¥795.11	2023-09-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D864168-250mg	Disopyramide	3737-09-5	98%	250mg	￥166.00	2022-01-11
ChemScence	CS-0011990-10mg	Disopyramide	3737-09-5	≥98.0%	10mg	$40.0	2022-04-27
ChemScence	CS-0011990-50mg	Disopyramide	3737-09-5	≥98.0%	50mg	$100.0	2022-04-27
ChemScence	CS-0011990-100mg	Disopyramide	3737-09-5	≥98.0%	100mg	$169.0	2022-04-27

Disopyramide Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

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